2-[(2-cyclohexylethyl)thio]-1H-benzimidazole

• IUPAC Name: 2-(2-cyclohexylethylsulfanyl)-1H-benzimidazole
• InChI: InChI=1S/C15H20N2S/c1-2-6-12(7-3-1)10-11-18-15-16-13-8-4-5-9-14(13)17-15/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,16,17)
• InChI Key: WFMFKUYAHAVLLD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCSC2=NC3=CC=CC=C3N2
• Molecular Formula: C15H20N2S
• Molecular Weight: 260.4 g/mol

Description

2-[(2-cyclohexylethyl)thio]-1H-benzimidazole is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. This compound is a benzimidazole derivative, which has shown promising results in several studies related to its synthesis, mechanism of action, and physiological effects. In

Scientific Research Applications

Synthesis and Biological Evaluation

2-[(2-cyclohexylethyl)thio]-1H-benzimidazole and its derivatives have been the focus of various scientific research studies due to their broad range of biological activities. These compounds have been synthesized and evaluated for their potential as clinical drugs, particularly in the treatment of microbial infections and tumor inhibition. For instance, the synthesis and biological evaluation of benzimidazole derivatives have shown notable efficiency against microbial infections and tumor cells at relatively high concentrations, highlighting their potential as potent clinical drugs (Khalifa et al., 2018).

Antimicrobial and Antitubercular Activities

Some novel 1H-benzo[d]imidazole derivatives and analogues have demonstrated excellent tuberculostatic activity against Mycobacterium tuberculosis and Mycobacterium bovis strains, with minimum inhibitory concentration (MIC) values ranging from 0.75 to 1.5 μg/mL. This indicates a promising avenue for the development of new, selective anti-tubercular agents (Gobis et al., 2015).

Future Directions

Future research on this compound could focus on exploring its potential biological activities, given the known activities of some benzimidazole derivatives. Additionally, studies could be conducted to fully characterize its physical and chemical properties, and to develop efficient methods for its synthesis.

Mechanism of Action

Target of Action

Oprea1_025633, also known as “2-[(2-cyclohexylethyl)thio]-1H-benzimidazole” or “2-[(2-cyclohexylethyl)sulfanyl]-1H-1,3-benzodiazole”, is a small molecule that primarily targets the estrogen receptor (ER) in both its wild-type and mutant forms . The ER plays a crucial role in the growth and development of certain types of breast cancer .

Mode of Action

Oprea1_025633 acts as a complete ER antagonist and selective ER degrader (SERD) . It binds to the ligand-binding domain of the ER, thereby completely blocking ER-driven transcriptional activity . This interaction results in the inhibition of the growth of ER-positive breast cancer cells .

Biochemical Pathways

It is known that the compound interferes with the er signaling pathway, which plays a key role in the growth and development of er-positive breast cancer cells .

Pharmacokinetics

It is known that the compound is orally bioavailable

Result of Action

The action of Oprea1_025633 results in the inhibition of ER-driven transcriptional activity, leading to the suppression of the growth of ER-positive breast cancer cells . In preclinical studies, Oprea1_025633 demonstrated better tumor shrinkage in ER-mutant models when compared to fulvestrant .